S4
S4
High affinity and selective CA IX and CA XII inhibitor (Ki values are 2, 7, 547 and 5600 nM for CA XII, IX, II andI, respectively). Inhibits migration and proliferation of breast cancer cells in vitro. Inhibits lung metastasis in mice bearing breast tumor xenografts, without affecting primary tumor.
Brand Name:
Vulcanchem
CAS No.:
1330061-67-0
VCID:
VC0005101
InChI:
InChI=1S/C15H17N3O4S/c1-10-7-11(2)9-13(8-10)18-15(19)17-12-3-5-14(6-4-12)22-23(16,20)21/h3-9H,1-2H3,(H2,16,20,21)(H2,17,18,19)
SMILES:
CC1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)OS(=O)(=O)N)C
Molecular Formula:
C15H17N3O4S
Molecular Weight:
335.378
S4
CAS No.: 1330061-67-0
Inhibitors
VCID: VC0005101
Molecular Formula: C15H17N3O4S
Molecular Weight: 335.378
| CAS No. | 1330061-67-0 |
|---|---|
| Product Name | S4 |
| Molecular Formula | C15H17N3O4S |
| Molecular Weight | 335.378 |
| IUPAC Name | [4-[(3,5-dimethylphenyl)carbamoylamino]phenyl] sulfamate |
| Standard InChI | InChI=1S/C15H17N3O4S/c1-10-7-11(2)9-13(8-10)18-15(19)17-12-3-5-14(6-4-12)22-23(16,20)21/h3-9H,1-2H3,(H2,16,20,21)(H2,17,18,19) |
| Standard InChIKey | HGVHSNXRZYOTPD-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)OS(=O)(=O)N)C |
| Description | High affinity and selective CA IX and CA XII inhibitor (Ki values are 2, 7, 547 and 5600 nM for CA XII, IX, II andI, respectively). Inhibits migration and proliferation of breast cancer cells in vitro. Inhibits lung metastasis in mice bearing breast tumor xenografts, without affecting primary tumor. |
| Synonyms | 4-[[[(3,5-Dimethylphenyl)amino]carbonyl]amino]phenyl sulfamate |
| PubChem Compound | 53342705 |
| Last Modified | Nov 11 2021 |
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